Cas no 19025-36-6 (Benzene, 1,3,5-triiodo-2,4,6-trimethyl-)
Benzene, 1,3,5-triiodo-2,4,6-trimethyl-, is a halogenated aromatic compound characterized by its highly substituted structure, featuring three iodine and three methyl groups symmetrically arranged on a benzene ring. This configuration imparts significant steric and electronic effects, making it useful in organic synthesis as a building block for complex molecules. The presence of iodine enhances its reactivity in cross-coupling reactions, while the methyl groups contribute to stability and solubility in nonpolar solvents. Its well-defined symmetry and high molecular weight also make it a candidate for crystallographic studies and material science applications, particularly in the design of heavy-atom derivatives for X-ray diffraction analysis.
19025-36-6 structure
Product Name:Benzene, 1,3,5-triiodo-2,4,6-trimethyl-
CAS No:19025-36-6
MF:C9H9I3
MW:497.881179571152
MDL:MFCD00456993
CID:1384425
PubChem ID:635613
Update Time:2025-10-18
Benzene, 1,3,5-triiodo-2,4,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1,3,5-triiodo-2,4,6-trimethyl-
- 1,3,5-triiodo-2,4,6-trimethylbenzene
- YSZC007
- 1,3,5-Triiodo-2,4,6-trimethylbenzene #
- CS-0170512
- E85370
- 10.14272/UUMJKZVRNPVQAM-UHFFFAOYSA-N.1
- SCHEMBL4589146
- 19025-36-6
- BS-46825
- doi:10.14272/UUMJKZVRNPVQAM-UHFFFAOYSA-N.1
- Triiodomesitylene
- DTXSID70348340
-
- MDL: MFCD00456993
- Inchi: 1S/C9H9I3/c1-4-7(10)5(2)9(12)6(3)8(4)11/h1-3H3
- InChI Key: UUMJKZVRNPVQAM-UHFFFAOYSA-N
- SMILES: IC1C(C)=C(C(C)=C(C=1C)I)I
Computed Properties
- Exact Mass: 497.78247
- Monoisotopic Mass: 497.7838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1,3,5-triiodo-2,4,6-trimethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1055600-5g |
1,3,5-Triiodo-2,4,6-trimethylbenzene |
19025-36-6 | 95% | 5g |
$500 | 2024-07-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1241152-100mg |
1,3,5-Triiodo-2,4,6-trimethylbenzene |
19025-36-6 | 97% | 100mg |
¥123.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1241152-250mg |
1,3,5-Triiodo-2,4,6-trimethylbenzene |
19025-36-6 | 97% | 250mg |
¥115.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1241152-1g |
1,3,5-Triiodo-2,4,6-trimethylbenzene |
19025-36-6 | 97% | 1g |
¥386.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1241152-5g |
1,3,5-Triiodo-2,4,6-trimethylbenzene |
19025-36-6 | 97% | 5g |
¥1546.00 | 2023-11-21 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X83585-500mg |
Benzene, 1,3,5-triiodo-2,4,6-trimethyl- |
19025-36-6 | 98% | 500mg |
¥418.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X83585-100mg |
Benzene, 1,3,5-triiodo-2,4,6-trimethyl- |
19025-36-6 | 98% | 100mg |
¥138.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X83585-1g |
Benzene, 1,3,5-triiodo-2,4,6-trimethyl- |
19025-36-6 | 98% | 1g |
¥748.0 | 2023-09-05 | |
| Ambeed | A1195910-250mg |
1,3,5-Triiodo-2,4,6-trimethylbenzene |
19025-36-6 | 98% | 250mg |
$20.0 | 2025-02-25 | |
| Ambeed | A1195910-1g |
1,3,5-Triiodo-2,4,6-trimethylbenzene |
19025-36-6 | 98% | 1g |
$58.0 | 2025-02-25 |
Benzene, 1,3,5-triiodo-2,4,6-trimethyl- Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
19025-36-6 (Benzene, 1,3,5-triiodo-2,4,6-trimethyl-) Related Products
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- 4028-63-1(2-iodo-1,3,5-trimethyl-benzene)
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